Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

what is Cloperidone chemical compound

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cloperidone

CAS No.: 525-26-8

Cat. No.: S3631205

Chemical Profile of Cloperidone

The table below summarizes the core chemical identification data for Cloperidone:

Property Description

IUPAC Name 3-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-1H-quinazoline-2,4-dione [1]

Molecular Formula C21H23CIN4O2 [2] [1]

Molecular Weight 398.89 g-mol~1[1]

CAS Registry 4052-13-5 (base compound) [3]
Number

CAS Registry 525-26-8 (hydrochloride salt) [4]
Number

Canonical SMILES C1CN(CCN1CCCN2C(=0)C3=CC=CC=C3NC2=0)C4=CC(=CC=C4)ClI [1]
InChl Key FXZJKVODWNYPKK-UHFFFAOYSA-N [1]

Related Salt Form Cloperidone Hydrochloride (C21H24CIz2N40O2); Molecular Weight: 435.3 g/mol
[4]
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Pharmacological & Research Data

Despite its early discovery, Cloperidone has not progressed to an approved drug. The table below collates its

known research and pharmacological characteristics:

Aspect Details
Drug Status Experimental compound; not an approved drug [1].
Origin First reported in 1965 by Miles Laboratories [1].

Reported Properties Sedative and hypotensive (blood pressure-lowering) [1].

Pharmacological Animal models including behavioral studies in dogs/cats; motor coordination
Testing and locomotor activity assays in mice [1].

Research & Development Workflow

The diagram below outlines the general research and development workflow for an experimental compound

like Cloperidone, from discovery through to experimental stages based on available data.
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Research Implications & Next Steps

Cloperidone represents an interesting starting point in medicinal chemistry. Its documented activity provides

a foundation for further investigation.

e Modern Screening: The known pharmacological profile could be re-evaluated with contemporary
biological targets and screening technologies to uncover potential new therapeutic applications [1].
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¢ Analytical Reference: Researchers developing analytical methods for quinazolinedione derivatives
can use its published chemical descriptors as a reference point [2] [4].

e Chemical Synthesis: The published structure serves as a core scaffold for designing new analogs
with potentially improved efficacy and safety profiles [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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